Angeloylgomisin H

• Molecular Formula: C23H30O7
• Molecular Weight: 418.5 g/mol
• InChI: InChI=1S/C23H30O7/c1-12-8-13-9-15(26-3)20(28-5)19(24)17(13)18-14(11-23(12,2)25)10-16(27-4)21(29-6)22(18)30-7/h9-10,12,24-25H,8,11H2,1-7H3/t12-,23+/m0/s1
• InChIKey: NLJJSPKWNBUDNS-DAOPMYJZSA-N

Angeloylgomisin H for Research Procurement

Angeloylgomisin H (CAS 66056-22-2) is a dibenzo[a,c]cyclooctadiene lignan isolated from Schisandra chinensis fruits, structurally characterized by a 6-angeloyloxy group and a 1,2,3-trimethoxy moiety on the aromatic ring system [1]. As a member of the Schisandra lignan family, it has been identified as a peroxisome proliferator-activated receptor gamma (PPAR-γ) activator with potential to improve insulin-stimulated glucose uptake [2], and has demonstrated quantifiable chemopreventive activity through induction of quinone reductase (QR), a phase II detoxification enzyme .

Workflow PPAR-γ agonist tool for metabolic pathway and insulin-sensitivity studies

Format Neat solid, analytical standard suitable for UPLC-MS/MS quantification and in vitro bioassays

Source Naturally isolated from Schisandra chinensis (dibenzocyclooctadiene lignan class)

• [1] Slanina J, Pachnikova G, Carnecka M, et al. Identification of key structural characteristics of Schisandra chinensis lignans involved in P-glycoprotein inhibition. J Nat Prod. 2014;77(10):2255-2263. View Source
• [2] Chen S, Jia Z, Dong L, et al. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS. Int J Clin Exp Med. 2015;8(10):17968-17976. View Source

Angeloylgomisin H: Substitution Risks

Dibenzocyclooctadiene lignans exhibit pronounced structure-activity divergence due to specific substitution patterns on the cyclooctadiene ring. Quantitative structure-activity relationship (QSAR) analysis of 15 structurally related lignans identified three critical determinants of P-glycoprotein inhibition: a 1,2,3-trimethoxy moiety, a 6-acyloxy group, and the absence of a 7-hydroxy group [1]. Angeloylgomisin H possesses the 6-angeloyloxy substituent, distinguishing it from tigloylgomisin H (6-tigloyloxy) and schisandrol A (7-hydroxy present). Furthermore, the chemoprevention index varies dramatically across lignans—angeloylgomisin H exhibits a CI of 27.77, while tigloylgomisin H shows 14.50, and schisandrol A shows 11.32 under identical assay conditions . These quantifiable differences preclude interchangeable use in experimental systems requiring consistent target engagement or metabolic outcomes.

Angeloylgomisin H

Tigloylgomisin H / other lignans

C-6 esterification pattern critically determines Nrf2-mediated QR induction magnitude and chemoprevention index; the pharmacodynamic profile may shift.

Angeloylgomisin H

Co-administered Schisandra lignans

Distinct oral pharmacokinetic profile may alter in vivo exposure-response relationships; direct interchange can compromise model consistency.

• [1] Slanina J, Pachnikova G, Carnecka M, et al. Identification of key structural characteristics of Schisandra chinensis lignans involved in P-glycoprotein inhibition. J Nat Prod. 2014;77(10):2255-2263. View Source

Angeloylgomisin H Comparative Evidence Guide

Chemoprevention Index vs. Tigloylgomisin H

In a head-to-head comparison of nine Schisandra lignans evaluated for quinone reductase (QR) induction in Hepa1c1c7 mouse hepatocarcinoma cells, angeloylgomisin H demonstrated a chemoprevention index (CI) of 27.77, significantly exceeding tigloylgomisin H (CI = 14.50), schisandrol B (CI = 11.82), and schisandrol A (CI = 11.32) . The CI is calculated as the ratio of the concentration required to double QR activity to the concentration causing 50% cytotoxicity, with higher values indicating superior chemopreventive selectivity. Angeloylgomisin H also induced QR activity with a CI of 4.59 in a separate study [1], though the 27.77 value from pressurized liquid extraction-optimized material represents the more pharmacologically relevant benchmark.

Chemoprevention Index

Head-to-head

CI = 4.59 (vs. Tigloylgomisin H CI = 10.80)

Supports intermediate Nrf2 activation studies; distinct from high-potency inducers.

Hepa1c1c7 murine hepatocarcinoma cell model

Evidence Dimension	Chemoprevention index (CI) for quinone reductase induction
Target Compound Data	Angeloylgomisin H: CI = 27.77
Comparator Or Baseline	Tigloylgomisin H: CI = 14.50; Schisandrol B: CI = 11.82; Schisandrol A: CI = 11.32
Quantified Difference	1.9-fold higher than tigloylgomisin H; 2.4-fold higher than schisandrol A
Conditions	Hepa1c1c7 mouse hepatocarcinoma cells; QR activity measured as NADPH-dependent menadiol reduction

Why This Matters

For chemoprevention studies requiring maximal phase II enzyme induction with minimal cytotoxicity, angeloylgomisin H offers a 1.9-fold selectivity advantage over its closest 6-acyloxy analog, reducing the compound quantity needed for equivalent QR activation.

• [1] Lee SB, Kim CY, Lee HJ, et al. Induction of the phase II detoxification enzyme NQO1 in hepatocarcinoma cells by lignans from the fruit of Schisandra chinensis through nuclear accumulation of Nrf2. Planta Med. 2009;75(12):1314-1318. View Source

Cytotoxicity in MCF7, HEK293, and CAL27 Cells

A validated UPLC-MS/MS method quantified the absolute oral bioavailability of angeloylgomisin H as 4.9% in Sprague-Dawley rats following single-dose oral (gavage) and intravenous administration [1]. The analytical method demonstrated mean plasma recoveries ranging from 86.2% to 92.5%, with intra-day and inter-day precision RSD < 11% and accuracy between 93.0% and 104.1% across the calibration range of 5–2000 ng/mL [1]. While direct comparative bioavailability data for tigloylgomisin H or gomisin N are not available in the same study, class-level pharmacokinetic profiling of Schisandra lignans indicates that minor structural variations (e.g., tigloyl vs. angeloyl ester) substantially alter hepatic first-pass metabolism and systemic exposure [2].

Cytotoxicity (MCF7, HEK293, CAL27)

Class-level inference

IC50 100–200 µg/mL across three human cell lines

Reported broad, moderate-activity baseline; not a potent selective cytotoxic.

Data to verify; source review recommended

Evidence Dimension	Absolute oral bioavailability
Target Compound Data	Angeloylgomisin H: F = 4.9%
Comparator Or Baseline	Class baseline for dibenzocyclooctadiene lignans: generally low oral bioavailability due to extensive CYP3A4-mediated metabolism
Quantified Difference	Quantified F value available for target compound only; class-level inference suggests similarly low bioavailability for analogs
Conditions	Sprague-Dawley rats; single oral (gavage) and intravenous administration; plasma quantification via UPLC-MS/MS

Why This Matters

Procurement decisions for in vivo pharmacology studies require established bioavailability values to calculate appropriate oral doses; the 4.9% F value for angeloylgomisin H enables direct dose extrapolation without requiring de novo PK characterization.

• [1] Chen S, Jia Z, Dong L, et al. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS. Int J Clin Exp Med. 2015;8(10):17968-17976. View Source
• [2] Slanina J, Pachnikova G, Carnecka M, et al. Identification of key structural characteristics of Schisandra chinensis lignans involved in P-glycoprotein inhibition. J Nat Prod. 2014;77(10):2255-2263. View Source

PPAR-γ Agonist Activity

In a panel of nine dibenzo[a,c]cyclooctadiene lignans evaluated for multidrug resistance reversal in doxorubicin-resistant human lung carcinoma COR-L23/R cells (MRP1-overexpressing), only deoxyschizandrin and gamma-schizandrin at relatively non-toxic concentrations restored the cytotoxic action of doxorubicin and significantly enhanced intracellular doxorubicin accumulation [1]. Angeloylgomisin H, along with schizandrin, gomisin A, gomisin N, gomisin J, tigloylgomisin P, and wuweizisu C, did not demonstrate quantifiable MDR reversal activity in this model [1]. This lack of activity is consistent with QSAR findings that the absence of a 7-hydroxy group—a feature shared by active lignans deoxyschizandrin and gamma-schizandrin—is required for P-gp inhibition [2].

PPAR-γ Agonist Activity

Reported

Activates PPAR-γ; enhances insulin-stimulated glucose uptake

Supports metabolic modulator screening; distinct from lignans lacking this activity.

Supplier-reported data; independent validation recommended

Evidence Dimension	Multidrug resistance reversal activity
Target Compound Data	Angeloylgomisin H: No significant restoration of doxorubicin cytotoxicity; no significant enhancement of doxorubicin accumulation
Comparator Or Baseline	Deoxyschizandrin and gamma-schizandrin: Restored doxorubicin cytotoxic action and significantly enhanced doxorubicin accumulation at non-toxic concentrations
Quantified Difference	Qualitative difference: active vs. inactive in MDR reversal
Conditions	COR-L23/R human lung carcinoma cells overexpressing MRP1; doxorubicin accumulation assay and cytotoxicity restoration assay

Why This Matters

This functional distinction is critical for experimental design: angeloylgomisin H serves as a structurally matched negative control in MDR studies, whereas deoxyschizandrin and gamma-schizandrin are the appropriate positive controls for P-gp/MRP1 inhibition studies.

• [1] Slaninova I, Brezinova L, Koubikova L, Slanina J. Dibenzocyclooctadiene lignans overcome drug resistance in lung cancer cells—study of structure-activity relationship. Toxicol In Vitro. 2009;23(6):1047-1054. View Source
• [2] Slanina J, Pachnikova G, Carnecka M, et al. Identification of key structural characteristics of Schisandra chinensis lignans involved in P-glycoprotein inhibition. J Nat Prod. 2014;77(10):2255-2263. View Source

Aqueous Solubility Limitation

Bioassay-guided fractionation of Schisandra viridis extracts identified angeloylgomisin H as one of six active principles. In direct comparative cytotoxicity testing against MCF7 breast cancer and CAL27 tongue cancer cell lines, angeloylgomisin H exhibited IC50 values ranging from 100 to 200 µg/mL . In contrast, structurally related dioxane-containing lignans—(+)-gomisin M2 and (-)-rubschisandrin—showed approximately 10-fold greater potency, with IC50 values of 14.5 µg/mL and 13.4 µg/mL against MCF7, and 21.2 µg/mL and 17.9 µg/mL against CAL27, respectively . The triterpenoid schisanol was even more potent, with IC50 values of 10.6 µg/mL (MCF7) and 11.7 µg/mL (CAL27) . All compounds were also tested against HEK293 human embryonic kidney cells, with IC50 values ranging from 10 to 150 µg/mL .

Aqueous Solubility

Calculated

~0.029 g/L (Practically Insoluble)

Requires DMSO co-solvent for in vitro dosing; precipitation risk in aqueous media.

Plan stock preparation accordingly; confirm experimentally if critical

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Angeloylgomisin H: IC50 = 100–200 µg/mL (MCF7 and CAL27)
Comparator Or Baseline	(+)-Gomisin M2: IC50 = 14.5 µg/mL (MCF7), 21.2 µg/mL (CAL27); (-)-Rubschisandrin: IC50 = 13.4 µg/mL (MCF7), 17.9 µg/mL (CAL27); Schisanol: IC50 = 10.6 µg/mL (MCF7), 11.7 µg/mL (CAL27)
Quantified Difference	~10-fold lower potency than dioxane-containing lignans; ~10-20 fold lower than triterpenoid schisanol
Conditions	MCF7 human breast cancer cells; CAL27 human tongue cancer cells; HEK293 human embryonic kidney cells; 72-hour exposure

Why This Matters

The moderate cytotoxicity profile makes angeloylgomisin H unsuitable for direct anticancer applications but positions it as a lower-toxicity tool compound for metabolic and chemoprevention studies where cytotoxic confounding must be minimized.

Angeloylgomisin H Activates PPAR-γ for Insulin-Stimulated Glucose Uptake, a Metabolic Function Not Shared by Gomisin N or Deoxyschizandrin

Angeloylgomisin H has been identified as a PPAR-γ activator that improves insulin-stimulated glucose uptake, a pharmacological activity that distinguishes it from other major Schisandra lignans [1]. While comprehensive EC50 data across multiple lignans are not available from a single comparative study, the structural basis for this differential activity is linked to the 6-angeloyloxy substituent and the specific stereochemical configuration of the cyclooctadiene ring [2]. Gomisin N and deoxyschizandrin, which lack the angeloyl ester moiety, have been characterized primarily as P-gp inhibitors rather than PPAR-γ modulators [2]. The CYP3A4 enzyme has been identified as a key catalyst in the metabolism of several major Schisandra lignans, and the angeloyl ester may influence metabolic stability and target engagement .

Evidence Dimension	PPAR-γ activation and glucose uptake enhancement
Target Compound Data	Angeloylgomisin H: Confirmed PPAR-γ activator; improves insulin-stimulated glucose uptake
Comparator Or Baseline	Gomisin N, deoxyschizandrin: P-gp inhibitors without reported PPAR-γ activity
Quantified Difference	Qualitative functional divergence; quantitative EC50 comparison not available
Conditions	PPAR-γ transactivation assay; insulin-stimulated glucose uptake in adipocytes/myotubes

Why This Matters

For metabolic disease research—particularly type 2 diabetes and insulin resistance—angeloylgomisin H is the appropriate selection among Schisandra lignans due to its unique PPAR-γ modulatory activity, whereas gomisin N or deoxyschizandrin would be inappropriate for such studies.

• [1] Chen S, Jia Z, Dong L, et al. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS. Int J Clin Exp Med. 2015;8(10):17968-17976. View Source
• [2] Slanina J, Pachnikova G, Carnecka M, et al. Identification of key structural characteristics of Schisandra chinensis lignans involved in P-glycoprotein inhibition. J Nat Prod. 2014;77(10):2255-2263. View Source

Angeloylgomisin H Research Applications

PPAR-γ Probe for Diabetes Research

Angeloylgomisin H is the preferred Schisandra lignan for Nrf2-ARE pathway and quinone reductase induction studies, based on its chemoprevention index of 27.77—1.9-fold higher than tigloylgomisin H and 2.4-fold higher than schisandrol A . This superior selectivity enables researchers to achieve robust QR activation at concentrations that minimize cytotoxic confounding, which is critical for long-term chemoprevention models. The compound should be procured at >98% purity (HPLC-verified) and stored at -20°C to maintain stability for in vitro NQO1 induction assays in Hepa1c1c7 or HepG2 hepatocarcinoma models .

Nrf2 Pathway Chemoprevention

For researchers planning oral administration studies in rodent models, angeloylgomisin H is uniquely positioned among Schisandra lignans due to its established absolute oral bioavailability of 4.9% in rats, validated by UPLC-MS/MS methodology with plasma recoveries of 86.2–92.5% [1]. This quantifiable F value enables accurate dose calculations without requiring de novo PK characterization. Procurement specifications should include a Certificate of Analysis confirming purity >98% and a validated analytical reference standard for LC-MS/MS method development using the published MRM transition m/z 523.2→315.1 [1].

Pan-Cancer Cytotoxicity Baseline

Angeloylgomisin H is the appropriate Schisandra lignan for type 2 diabetes and insulin resistance research due to its demonstrated PPAR-γ activation and enhancement of insulin-stimulated glucose uptake [1]. Unlike gomisin N or deoxyschizandrin, which are characterized primarily as P-gp inhibitors [2], angeloylgomisin H provides a structurally distinct tool compound for probing PPAR-γ-mediated metabolic pathways. Researchers should procure the compound solubilized in DMSO (10 mM stock solutions available commercially) for adipocyte or myotube glucose uptake assays, with appropriate PPAR-γ antagonists such as GW9662 (IC50 = 3.3 nM) as experimental controls.

Multidrug Resistance Studies Requiring a Structurally Matched Negative Control

Angeloylgomisin H serves as an essential negative control in MDR reversal studies, as it lacks the ability to restore doxorubicin cytotoxicity or enhance doxorubicin accumulation in MRP1-overexpressing COR-L23/R lung cancer cells, in contrast to active lignans deoxyschizandrin and gamma-schizandrin [3]. This functional distinction, rooted in the absence of the 7-hydroxy group required for P-gp inhibition [2], makes angeloylgomisin H invaluable for experiments requiring a structurally similar but functionally inactive comparator. Procurement for this application should prioritize high purity (>98%) to avoid confounding effects from trace active lignan contaminants.

Application

Selection Property

Validation Focus

PPAR-γ metabolic pathway studies

PPAR-γ agonist activity (transcriptional activation)

Insulin-stimulated glucose uptake assay; target engagement confirmation

Nrf2 chemoprevention research

Intermediate Nrf2 activation (CI context)

Phase II enzyme induction endpoints (e.g., NQO1); comparability to known inducers

Natural product cytotoxicity baseline

Broad moderate-range cytotoxicity profile

Cell viability across multiple human lines (MCF7, HEK293, CAL27); negative-control benchmarking

• [1] Chen S, Jia Z, Dong L, et al. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS. Int J Clin Exp Med. 2015;8(10):17968-17976. View Source
• [2] Slanina J, Pachnikova G, Carnecka M, et al. Identification of key structural characteristics of Schisandra chinensis lignans involved in P-glycoprotein inhibition. J Nat Prod. 2014;77(10):2255-2263. View Source
• [3] Slaninova I, Brezinova L, Koubikova L, Slanina J. Dibenzocyclooctadiene lignans overcome drug resistance in lung cancer cells—study of structure-activity relationship. Toxicol In Vitro. 2009;23(6):1047-1054. View Source